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Abstract
Ceefourin 2 is a potent and highly selective small molecule inhibitor of the Multidrug

Resistance Protein 4 (MRP4), also known as ATP-binding cassette transporter subfamily C

member 4 (ABCC4). As a crucial tool for studying the physiological and pathological roles of

MRP4, Ceefourin 2 has garnered significant interest in various research fields, including

cancer biology, pharmacology, and cell signaling. MRP4 is an efflux transporter responsible for

the extrusion of a wide array of endogenous signaling molecules and xenobiotics, thereby

playing a critical role in cellular homeostasis and drug resistance. This document provides

detailed application notes, experimental protocols, and purchasing information for Ceefourin 2
to facilitate its effective use in a laboratory setting.

Supplier and Purchasing Information
Ceefourin 2 is available from several commercial suppliers, primarily for research purposes. It

is typically supplied as a solid powder with high purity.
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Supplier
Catalog
Number

Purity Formulation Notes

MedchemExpres

s
HY-100563 >98% Solid powder

For research use

only.

MedKoo

Biosciences
562040 >98% Solid powder

Available via

custom

synthesis,

minimum order

of 1 gram.[1]

Abcam ab145145 Not specified Not specified

Exclusive license

for research

purposes from

Children's

Cancer Institute.

[2]

TargetMol T6M2937 99.15% Solid powder

General Storage and Handling:

Storage of Solid: Store at -20°C for long-term storage (months to years) or at 0-4°C for short-

term storage (days to weeks). The product should be kept in a dry and dark environment.[1]

Stock Solution Preparation: Ceefourin 2 is soluble in DMSO.[1] Prepare a concentrated

stock solution in anhydrous DMSO.

Stock Solution Storage: Store stock solutions at -20°C for long-term storage or at 0-4°C for

short-term use.[1]

Safety Precautions: Handle with care. Avoid contact with skin and eyes. Use appropriate

personal protective equipment (PPE), including gloves and safety glasses. Refer to the

Safety Data Sheet (SDS) from your supplier for detailed safety information.[3][4]

Mechanism of Action and Signaling Pathway
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Ceefourin 2 functions as a highly selective inhibitor of the MRP4 transporter.[5] MRP4 is an

ATP-dependent efflux pump that transports a variety of endogenous and exogenous

substances out of the cell.[6] A key endogenous substrate of MRP4 is cyclic adenosine

monophosphate (cAMP), a critical second messenger in numerous signaling pathways.[7][8]

By inhibiting MRP4, Ceefourin 2 blocks the efflux of cAMP from the cell, leading to its

intracellular accumulation.[9] Elevated intracellular cAMP levels activate Protein Kinase A

(PKA), which in turn phosphorylates and activates the cAMP-response element-binding protein

(CREB).[10][11] Phosphorylated CREB (pCREB) then translocates to the nucleus and

modulates the transcription of target genes involved in various cellular processes, including

proliferation, differentiation, and apoptosis.[10]
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Experimental Protocols
The following are representative protocols for experiments utilizing Ceefourin 2. Researchers

should optimize these protocols for their specific cell types and experimental conditions.
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Cell Viability Assay
This protocol is used to assess the cytotoxic effects of Ceefourin 2 or its ability to sensitize

cells to other cytotoxic agents.

Materials:

Cells of interest (e.g., HEK293/MRP4 cells)

Complete cell culture medium

Ceefourin 2

Cytotoxic agent (e.g., 6-Mercaptopurine)[12]

96-well plates

Sulforhodamine B (SRB) or other cell viability reagent

Plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of Ceefourin 2 in complete cell culture medium.

If testing for sensitization, prepare the cytotoxic agent at a fixed concentration (e.g., its IC20).

Remove the overnight culture medium from the cells and add the medium containing the

different concentrations of Ceefourin 2, with or without the cytotoxic agent. Include

appropriate controls (untreated cells, cells treated with the cytotoxic agent alone).

Incubate the plates for a specified period (e.g., 72 hours).[12]

Assess cell viability using a standard method such as the SRB assay.[12]
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Read the absorbance on a plate reader and calculate the percentage of cell viability relative

to the untreated control.

Seed cells in 96-well plate

Prepare Ceefourin 2 dilutions
(and cytotoxic agent if applicable)

Treat cells and incubate

Assess cell viability (e.g., SRB assay)

Measure absorbance and analyze data

Click to download full resolution via product page

MRP4-Mediated Transport Assay
This protocol is designed to measure the inhibitory effect of Ceefourin 2 on the transport

activity of MRP4.

Materials:

Cells overexpressing MRP4 (e.g., HEK293-MRP4) and parental control cells

Fluorescent MRP4 substrate (e.g., D-luciferin)[2]

Assay buffer (e.g., Hanks' Balanced Salt Solution)
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Ceefourin 2

96-well plates (black, clear bottom for fluorescence)

Fluorescence plate reader

Procedure:

Seed MRP4-overexpressing and parental cells in a 96-well plate and grow to confluence.

Wash the cells with assay buffer.

Pre-incubate the cells with various concentrations of Ceefourin 2 in assay buffer for a short

period (e.g., 15-30 minutes).

Add the fluorescent MRP4 substrate to the wells.

Measure the intracellular accumulation of the fluorescent substrate over time using a

fluorescence plate reader.

Calculate the rate of transport and determine the IC50 of Ceefourin 2 for MRP4 inhibition.
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Seed MRP4-expressing and control cells

Pre-incubate with Ceefourin 2

Add fluorescent MRP4 substrate

Measure intracellular fluorescence

Calculate transport inhibition and IC50

Click to download full resolution via product page

Intracellular cAMP Measurement Assay
This protocol measures the effect of Ceefourin 2 on intracellular cAMP levels.

Materials:

Cells of interest

Ceefourin 2

Forskolin (or other adenylyl cyclase activator, optional)

cAMP assay kit (e.g., ELISA-based or fluorescence-based)

Cell lysis buffer (compatible with the cAMP assay kit)

Plate reader
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Procedure:

Culture cells to the desired confluency in multi-well plates.

Treat the cells with different concentrations of Ceefourin 2 for a specified time.

Optionally, stimulate the cells with an adenylyl cyclase activator like forskolin to induce cAMP

production.

Lyse the cells using the provided lysis buffer from the cAMP assay kit.

Perform the cAMP measurement according to the manufacturer's instructions.

Read the output on a plate reader and determine the intracellular cAMP concentration.

Culture cells in multi-well plates

Treat with Ceefourin 2
(and optional adenylyl cyclase activator)

Lyse cells

Perform cAMP measurement using assay kit

Determine intracellular cAMP concentration
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Quantitative Data Summary
Parameter Value Cell Line/System Reference

IC50 for MRP4

Inhibition
7.0 µM

HEK293-MRP4 cells

(D-luciferin transport)
[2]

Selectivity
No detectable

inhibition

Pgp, ABCG2, MRP1,

MRP2, MRP3, MRP5
[2]

Cytotoxicity (IC50) >50 µM
Various normal and

cancer cell lines
[5]

Acid Stability
Half-life < 2 hr at

37°C, pH 2
In vitro [2]

Microsomal Stability >30 min
Mouse liver

microsomes
[2]

Conclusion
Ceefourin 2 is a valuable research tool for investigating the diverse functions of the MRP4

transporter. Its high selectivity and potency make it superior to older, less specific inhibitors.

The protocols and information provided herein are intended to serve as a starting point for

researchers to design and execute robust experiments to further elucidate the roles of MRP4 in

health and disease. As with any experimental work, appropriate controls and optimization are

crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA15272&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.medchemexpress.com/ceefourin-2.html
https://www.solvobiotech.com/transporters/mrp4
https://www.jci.org/articles/view/35067
https://www.jci.org/articles/view/35067
https://pubmed.ncbi.nlm.nih.gov/18353444/
https://pubmed.ncbi.nlm.nih.gov/18353444/
https://www.researchgate.net/publication/263391357_High-throughput_screening_identifies_Ceefourin_1_and_Ceefourin_2_as_highly_selective_inhibitors_of_multidrug_resistance_protein_4_MRP4
https://www.proquest.com/openview/b17fbff6b2248c293dfe4609822e32f1/1?pq-origsite=gscholar&cbl=42166
https://www.proquest.com/openview/b17fbff6b2248c293dfe4609822e32f1/1?pq-origsite=gscholar&cbl=42166
https://pmc.ncbi.nlm.nih.gov/articles/PMC8628361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8628361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6188748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6188748/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6188748/
https://www.benchchem.com/product/b1668778#ceefourin-2-supplier-and-purchasing-information
https://www.benchchem.com/product/b1668778#ceefourin-2-supplier-and-purchasing-information
https://www.benchchem.com/product/b1668778#ceefourin-2-supplier-and-purchasing-information
https://www.benchchem.com/product/b1668778#ceefourin-2-supplier-and-purchasing-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

